Cas no 2154833-38-0 ((3R)-3-(5-bromo-1,3-thiazol-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3R)-3-(5-bromo-1,3-thiazol-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2154833-38-0
• MF: C₂₁H₁₇BrN₂O₄S
• MW: 473.339683294296
• CID: 5890386
• PubChem ID: 165483577
• Update Time: 2025-08-05

(3R)-3-(5-bromo-1,3-thiazol-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(5-bromo-1,3-thiazol-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• (3R)-3-(5-bromo-1,3-thiazol-2-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1285843
• 2154833-38-0

• Inchi： 1S/C21H17BrN2O4S/c22-18-10-23-20(29-18)17(9-19(25)26)24-21(27)28-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,10,16-17H,9,11H2,(H,24,27)(H,25,26)/t17-/m1/s1
• InChI Key： VFDSYMLSQUPWIQ-QGZVFWFLSA-N
• SMILES： BrC1=CN=C([C@@H](CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)S1

Computed Properties

• Exact Mass: 472.00924g/mol
• Monoisotopic Mass: 472.00924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 117Ų

Additional information on (3R)-3-(5-bromo-1,3-thiazol-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Analysis of (3R)-3-(5-bromo-1,3-thiazol-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2154833-38-0)

The compound (3R)-3-(5-bromo-1,3-thiazol-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2154833-38-0) is a highly specialized chemical entity with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a 5-bromo-1,3-thiazol-2-yl moiety and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers and chemists frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS) and its potential in drug discovery.

One of the most searched topics related to this compound is its synthetic utility in Fmoc-based peptide chemistry. The Fmoc group is widely used for temporary protection of amino acids during peptide synthesis, and the presence of the 5-bromo-1,3-thiazol-2-yl group adds versatility to the molecule, enabling further functionalization. This aligns with the growing interest in peptide-based drugs, which are gaining traction due to their high specificity and lower toxicity compared to small-molecule drugs. The compound’s CAS No. 2154833-38-0 is often queried in databases like PubChem and Reaxys, highlighting its relevance in modern chemical research.

Another area of interest is the compound’s chiral center at the 3R position, which is critical for its stereoselective applications. Chirality plays a pivotal role in drug efficacy, and researchers are increasingly focusing on enantiomerically pure intermediates to avoid off-target effects. This compound’s R-configuration makes it a sought-after building block for asymmetric synthesis, particularly in the development of biologically active peptides and protease inhibitors. The integration of thiazole rings in drug design is also a hot topic, as these heterocycles are known to enhance binding affinity and metabolic stability.

From a technical standpoint, the compound’s solubility and stability under various conditions are frequently discussed. The carboxylic acid functionality allows for easy derivatization, while the Fmoc group can be cleaved under mild basic conditions, making it compatible with a wide range of synthetic protocols. These properties are particularly important for researchers working on high-throughput screening and combinatorial chemistry, where efficiency and reproducibility are paramount. Searches for Fmoc deprotection methods or bromothiazole derivatives often lead to this compound, underscoring its utility in diverse chemical workflows.

In the context of green chemistry, there is growing demand for sustainable and efficient synthetic routes. The compound’s atom-efficient design and potential for catalytic transformations align with this trend. Researchers are exploring its use in microwave-assisted synthesis and flow chemistry, which reduce waste and improve yields. This resonates with the broader shift toward environmentally friendly synthetic practices, a topic frequently searched in academic and industrial circles.

Finally, the compound’s role in structure-activity relationship (SAR) studies cannot be overstated. Its modular structure allows for systematic modifications to optimize pharmacological properties, making it a key player in medicinal chemistry campaigns. As the pharmaceutical industry continues to invest in targeted therapies and personalized medicine, compounds like (3R)-3-(5-bromo-1,3-thiazol-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid will remain at the forefront of innovation.